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Compound of Interest

Compound Name: Fenpyroximate, (Z)-

CAS No.: 149054-53-5

Cat. No.: B133972

Get Quote

As researchers and scientists, our commitment to discovery is paralleled by our responsibility

for safety and environmental stewardship. Fenpyroximate, a potent miticide and insecticide, is

a valuable tool in many research applications. However, its significant toxicological and

ecotoxicological profile demands a rigorous and informed approach to its disposal. This guide

moves beyond mere compliance, offering a framework for handling Fenpyroximate waste that

is rooted in scientific principles, ensuring the protection of personnel and the environment.

The core principle of this guide is that proper disposal is not an afterthought but an integral part

of the experimental workflow. Fenpyroximate is classified as toxic if swallowed, fatal if inhaled,

and very toxic to aquatic life with long-lasting effects.[1][2][3] Therefore, every step, from the

initial handling to the final disposal, must be executed with precision and a clear understanding

of the material's hazards.

Hazard Profile & Pre-Disposal Safety
Understanding the specific dangers of Fenpyroximate is fundamental to managing its waste.

The causality is simple: its high toxicity dictates the stringent need for containment and

specialized disposal methods to prevent unintended exposure or environmental release.[3][4]
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Table 1: Fenpyroximate Hazard Summary

Hazard Category GHS Classification
Precautionary Statement
Highlights

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed[1][3]

Acute Toxicity (Inhalation) Category 2 H330: Fatal if inhaled[1][3]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[1][2]

Eye Irritation Category 2
H319: Causes serious eye

irritation[5]

Aquatic Hazard (Acute) Category 1
H400: Very toxic to aquatic

life[3][5]

Aquatic Hazard (Chronic) Category 1
H410: Very toxic to aquatic life

with long lasting effects[1][3]

Transport Information UN 2588 / UN 3082
Class 6.1 (Solid) / Class 9

(Liquid)[1][5]

Essential Personal Protective Equipment (PPE)
The selection of PPE is your primary defense against exposure. Each component is chosen to

counter a specific hazard posed by Fenpyroximate.

Respiratory Protection: Given its fatal inhalation toxicity, a dual-cartridge respirator for dusts

and mists is mandatory when handling the solid form.[2][5] For spill response or in situations

with inadequate ventilation, a full-face respirator or a self-contained breathing apparatus

(SCBA) may be necessary.[2]

Hand Protection: Wear impervious, chemical-resistant gloves (e.g., PVC, nitrile rubber). It is

critical to inspect gloves before each use and to practice proper removal techniques to avoid

skin contact.[4][5]

Eye Protection: Tightly fitting safety goggles with side-shields are required to protect against

dust particles and splashes.[2]
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Body Protection: A lab coat is insufficient. Wear coveralls over a long-sleeved shirt and long

pants. For tasks with a high risk of splashing, such as decontaminating large equipment, a

chemical-resistant apron is also required.[5]

A Systematic Approach to Fenpyroximate Waste
Management
Effective waste management follows a logical hierarchy that prioritizes waste prevention. This

decision-making process ensures that disposal is the final, deliberate step after all other

options have been considered.

Caption: Fenpyroximate Waste Disposal Decision Workflow.

Step-by-Step Disposal Protocols
Adherence to standardized protocols is non-negotiable. These steps are designed to

systematically and safely manage all forms of Fenpyroximate waste generated in a laboratory

setting.

Protocol 3.1: Decontamination of Labware and Surfaces
The goal is to transfer the chemical residue from a surface into a contained liquid waste

stream.

Initial Gross Decontamination: Using a wipe compatible with your solvent, carefully wipe

down the surface or interior of the labware to remove as much solid Fenpyroximate as

possible. Treat the wipe as solid hazardous waste.

Solvent Rinse: Rinse the item three times with a suitable solvent in which Fenpyroximate is

soluble (e.g., acetone, methanol).[4][6] Perform this in a fume hood.

Collect Rinsate: Crucially, all rinsate must be collected in a properly labeled hazardous waste

container.[4][5] Never pour rinsate down the drain. The high aquatic toxicity means even

trace amounts can cause significant environmental damage.

Final Wash: After the solvent rinse, the item can be washed with detergent and water. This

wash water should also be collected for disposal, as it may still contain trace amounts of the
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pesticide.[5]

Protocol 3.2: Segregation and Packaging of Waste
Streams
Proper segregation prevents dangerous chemical reactions and facilitates compliant disposal.

Solid Waste: This stream includes contaminated PPE, absorbent materials from spills, and

any unused solid Fenpyroximate.

Place these materials into a heavy-duty plastic bag. Seal the bag.

Place the first bag into a second, seal it, and then place it into a rigid, leak-proof container

(e.g., a polyethylene drum).[2]

Liquid Waste: This stream includes all collected rinsate and wash water.

Use a dedicated, compatible, and clearly labeled waste container.

Ensure the container is properly vented if solvents with high vapor pressure are used.

Do not mix Fenpyroximate waste with other waste streams unless compatibility has been

confirmed. Fenpyroximate is incompatible with strong oxidizing agents.[1][3]

Empty Product Containers: An "empty" container is never truly empty and must be treated as

hazardous waste.[5]

Follow the triple-rinse procedure as described in Protocol 3.1, collecting all rinsate.

After rinsing, render the container unusable by puncturing it.[2][5]

The decontaminated, punctured container can then be disposed of with the solid waste

stream.

Protocol 3.3: Labeling and Temporary Storage
Clear communication of hazards is a key safety feature.
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Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Fenpyroximate," the approximate concentration, and the relevant

GHS hazard pictograms (e.g., skull and crossbones, health hazard, environment).

Storage: Store sealed and labeled containers in a designated, secure hazardous waste

accumulation area that is cool, dry, and well-ventilated.[2] This area should have secondary

containment to manage potential leaks and must be away from incompatible materials.[2]

Final Disposal Pathways
The final step in the lifecycle of Fenpyroximate waste must be handled by professionals. Under

no circumstances should laboratory personnel attempt to treat or dispose of this chemical on

their own.

Engage a Licensed Contractor: All Fenpyroximate waste must be disposed of through a

certified hazardous waste management company. This contractor is responsible for

transporting the waste to a permitted facility.

Approved Disposal Methods:

High-Temperature Incineration: The preferred method for organic pesticides like

Fenpyroximate is incineration in a licensed apparatus, often after being mixed with a

suitable combustible material. This process ensures the complete destruction of the

hazardous compound.[4][5]

Permitted Chemical Landfill: An alternative is burial in a specially licensed and engineered

landfill designed to accept and contain chemical wastes.[4][5]

Discharging Fenpyroximate waste into sewer systems, burying it on-site, or placing it in

standard refuse is illegal and environmentally irresponsible.[2][3] All waste disposal must be

conducted in strict accordance with local, state, and federal regulations.[1][5]

By integrating these procedures into your laboratory's standard operating protocols, you uphold

the highest standards of safety and scientific integrity, ensuring that your work contributes to

progress without compromising the well-being of your team or the health of our environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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